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Cat. No.: B130401 Get Quote

A Technical Guide to 3-Chloro-2-iodoaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Chloro-2-iodoaniline, a

halogenated aromatic amine with significant applications in synthetic organic chemistry. The

document details its chemical and physical properties, safety and handling protocols, and its

role as a key intermediate in the synthesis of complex molecules, particularly in the

pharmaceutical and agrochemical industries. This guide also includes a representative

experimental workflow for its application in chemical synthesis, offering valuable insights for

laboratory use.

Chemical and Physical Properties
3-Chloro-2-iodoaniline, with the CAS number 70237-25-1, is a substituted aniline that serves

as a versatile building block in organic synthesis.[1][2][3] Its physical and chemical properties

are summarized in the table below.
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Property Value Source

CAS Number 70237-25-1 [1][2][3]

Molecular Formula C₆H₅ClIN [1][2][3]

Molecular Weight 253.47 g/mol [1][2][3][4]

IUPAC Name 3-chloro-2-iodoaniline [1][4]

Synonyms
2-Iodo-3-chloroaniline,

Benzenamine, 3-chloro-2-iodo-
[2][3]

Physical Form Solid [1]

Boiling Point 303.5°C at 760 mmHg [2]

Density 2.0 ± 0.1 g/cm³ [2]

Flash Point 137.4 ± 23.7 °C [2]

Refractive Index 1.694 [2]

XLogP3 2.5 [2][4]

Safety and Handling Information
3-Chloro-2-iodoaniline is classified as hazardous and requires careful handling in a well-

ventilated area.[2] Appropriate personal protective equipment, including gloves and eye

protection, should be worn.[2]
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Hazard Information Details Source

Signal Word Warning / Danger [1][2][4]

GHS Pictogram GHS07 (Exclamation mark) [1]

Hazard Statements

H301: Toxic if swallowedH302:

Harmful if swallowedH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

[1][2][4]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP264: Wash thoroughly after

handlingP270: Do not eat,

drink or smoke when using this

productP301+P316: IF

SWALLOWED: Get

emergency medical help

immediatelyP305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsingP405: Store

locked upP501: Dispose of

contents/container to an

approved waste disposal plant

[1][2][4][5]

Storage

Keep in a dark place, under an

inert atmosphere, at 2-8°C.

The container should be tightly

closed and stored in a dry,

cool, and well-ventilated place.

[1][2][6]

Applications in Research and Development
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3-Chloro-2-iodoaniline is a valuable intermediate in the synthesis of various organic

compounds. Its structure, featuring chloro, iodo, and amino functional groups, allows for

diverse chemical modifications.

Pharmaceutical Synthesis: It is a key component in the preparation of indolyl benzoic acid

derivatives.[3][7] The general class of chloro-aniline derivatives has been investigated for

antibacterial properties, making this compound relevant for developing new antibacterial

agents.[8]

Agrochemicals: Similar halogenated anilines are used as intermediates in the synthesis of

advanced agrochemical products, such as pesticides and herbicides.[9][10]

Organic Synthesis: The presence of an iodine atom makes it a suitable substrate for cross-

coupling reactions, a common method for forming carbon-carbon and carbon-heteroatom

bonds in the synthesis of complex organic molecules.[11]

Logical Synthesis Workflow
The primary application of 3-Chloro-2-iodoaniline is as a precursor in multi-step synthesis.

The following diagram illustrates a logical workflow where it is used to synthesize a more

complex derivative, a common practice in drug discovery and material science.

3-Chloro-2-iodoaniline

Pd-Catalyzed
Cross-Coupling

Coupling Partner
(e.g., Boronic Acid)

Complex Derivative
(e.g., Biaryl Compound)

Further
Functionalization

Active Pharmaceutical
Ingredient (API)

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of an API from 3-Chloro-2-iodoaniline.

Representative Experimental Protocol
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While specific reaction conditions are substrate-dependent, the following provides a general

methodology for a Suzuki cross-coupling reaction, a common application for iodoaniline

derivatives. This protocol is adapted from general procedures for similar compounds.

Objective: To synthesize a biaryl compound from 3-Chloro-2-iodoaniline and a boronic acid

derivative.

Materials:

3-Chloro-2-iodoaniline

Arylboronic acid (1.1 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

Base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents)

Anhydrous solvent (e.g., Toluene, Dioxane, or DMF)

Stir bar

Reaction flask (flame-dried)

Condenser

Inert gas supply (Nitrogen or Argon)

Procedure:

Reaction Setup: To a flame-dried reaction flask equipped with a stir bar and condenser, add

3-Chloro-2-iodoaniline, the arylboronic acid, the palladium catalyst, and the base.

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon) three times

to ensure an oxygen-free environment.

Solvent Addition: Add the anhydrous solvent via syringe.
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Heating: Heat the reaction mixture to the desired temperature (typically 80-110°C) and stir

vigorously.

Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄),

filter, and concentrate the solvent under reduced pressure. The crude product is then

purified, typically by flash column chromatography on silica gel.

The following diagram illustrates the general workflow for this experimental procedure.
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Caption: General experimental workflow for a Suzuki cross-coupling reaction.
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Conclusion
3-Chloro-2-iodoaniline is a specialty chemical with significant utility as an intermediate in the

synthesis of high-value compounds, particularly in the pharmaceutical and agrochemical

sectors. Its well-defined physical, chemical, and safety properties, combined with its synthetic

versatility, make it a crucial building block for researchers and developers. Proper handling and

adherence to safety protocols are essential when working with this compound. The synthetic

methodologies outlined in this guide provide a foundation for its effective application in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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